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Compound of Interest

Compound Name:
3,4-Dihydro-2-methoxy-4-methyl-

2H-pyran

CAS No.: 53608-95-0

Cat. No.: B1363149

Get Quote

Before any disposal procedure can be initiated, a thorough understanding of the substance's

intrinsic hazards is essential. 3,4-Dihydro-2-methoxy-4-methyl-2H-pyran is classified as a

hazardous substance, primarily due to its flammability and potential as an irritant.[1] A failure to

appreciate these properties is a direct precursor to laboratory accidents.

The primary risks associated with this compound are:

Flammability: The compound is a Flammable Liquid, Category 3. Its vapor can form

flammable mixtures with air, which can be ignited by heat, sparks, open flames, or static

discharge.[1]

Health Hazards: It is known to cause serious skin and eye irritation.[1] Inhalation may also

be harmful.

This initial assessment dictates the minimum personal protective equipment (PPE) and

engineering controls required for safe handling during the disposal process.

Table 1: Chemical & Physical Properties Summary
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Property Value Source(s)

CAS Number 53608-95-0

UN Number UN1993 [1]

Hazard Class 3 (Flammable Liquid) [1]

GHS Hazard Statements

H226: Flammable liquid and

vapor.H315: Causes skin

irritation.H319: Causes serious

eye irritation.

[1]

GHS Pictograms Flame, Exclamation Mark

Pre-Disposal Operations: Immediate Safety and Spill
Control
Prior to consolidating waste, ensure that the immediate work area is prepared and that all

personnel are equipped to handle the material safely.

Personal Protective Equipment (PPE) and Engineering
Controls
The causality here is direct: we must establish barriers between the chemical and the handler.

Engineering Controls: All handling and preparation for disposal must occur within a certified

chemical fume hood to control flammable vapors.[2] The ventilation system must be

explosion-proof.[1]

Hand Protection: Wear chemically resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.[1]

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.

Spill Response Protocol
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In the event of a spill during transfer, immediate and correct action is critical to prevent

escalation.

Eliminate Ignition Sources: Immediately turn off all nearby heat sources, open flames, and

electronic equipment.[3]

Ventilate: Ensure the fume hood is operating at maximum capacity.

Containment: Use a non-combustible absorbent material, such as sand or activated carbon

adsorbent, to contain the spill.[3] Do not use combustible materials like paper towels.

Collection: Carefully scoop the absorbed material using non-sparking tools into a designated,

sealable container for hazardous waste disposal.[1][3]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your institution's Environmental Health & Safety (EH&S) office.

Step-by-Step Disposal Protocol
The disposal of 3,4-Dihydro-2-methoxy-4-methyl-2H-pyran is governed by the Resource

Conservation and Recovery Act (RCRA) under the U.S. Environmental Protection Agency

(EPA), which classifies it as a hazardous waste due to its ignitability.[4][5] Under no

circumstances should this chemical be disposed of down the sanitary sewer.[4][6][7]

Step 1: Waste Characterization and Segregation
The first step is formal classification. Based on its properties, this chemical is an ignitable

(D001) hazardous waste. This classification mandates its segregation from incompatible

materials.

Action: Designate a specific, compatible waste container solely for non-halogenated

flammable organic solvents.

Causality: Never mix flammable liquids with oxidizers, corrosives (acids/bases), or other

reactive chemicals.[2] Mixing can lead to violent chemical reactions, fire, or the generation of

toxic gases.
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Step 2: Containerization
The integrity of the waste container is essential for safe storage and transport.

Action: Use an approved, chemically compatible container. This can be the original container,

if in good condition, or a dedicated hazardous waste container (glass or metal cans are

suitable for flammable liquids).[4][8] Ensure the container has a secure, tight-fitting lid.

Causality: The container must prevent the escape of flammable vapors and be resistant to

chemical degradation.[9] Containers must be kept closed at all times except when actively

adding waste.[4][8]

Step 3: Labeling
Proper labeling is a regulatory requirement and a critical safety communication tool.[5][10]

Action: Affix a "Hazardous Waste" label to the container immediately upon adding the first

drop of waste.[5] The label must include:

The words "Hazardous Waste."

The full chemical name: "Waste 3,4-Dihydro-2-methoxy-4-methyl-2H-pyran." Avoid

abbreviations or formulas.

An accurate list of all constituents and their approximate percentages if it is a mixed waste

stream.[8]

The specific hazard(s) (e.g., "Flammable," "Irritant").

The accumulation start date (the date the first waste was added).[5]

Step 4: Accumulation and Storage
Waste must be stored in a designated and controlled area pending pickup.

Action: Store the labeled waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory. This area must be at or near the point of generation. The SAA for this

chemical should be a fire-resistant, approved flammable storage cabinet.[2][11]
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Causality: Storing flammable liquids in a rated cabinet protects the contents from fire and

contains potential leaks, preventing a small incident from becoming a major laboratory fire.

[10][12] Adhere to OSHA quantity limits for flammable liquids stored within a lab.[11][12]

Step 5: Final Disposition
This hazardous waste must be transferred to a licensed professional.

Action: Arrange for pickup of the waste container through your institution's EH&S department

or a contracted licensed hazardous waste disposal company.[13]

Causality: Licensed disposal vendors have the permits, equipment, and expertise to

transport and dispose of hazardous materials in accordance with all federal, state, and local

regulations, typically via incineration or fuel blending.[6][14]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational flow for the proper

disposal of 3,4-Dihydro-2-methoxy-4-methyl-2H-pyran.
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Preparation & Safety

Disposal Procedure

Final Disposition

Unwanted Chemical or Waste Generated

1. Assess Hazards
(Flammable, Irritant)

2. Don PPE & Use Fume Hood

3. Select Approved, Compatible Waste Container

4. Affix 'Hazardous Waste' Label
(Contents, Date, Hazards)

5. Segregate from Incompatibles
(e.g., Oxidizers, Acids)

6. Store in Flammable Cabinet
(Satellite Accumulation Area)

7. Schedule Pickup via EH&S or Licensed Vendor

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3,4-Dihydro-2-methoxy-4-methyl-2H-pyran.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1363149/docs?utm_src=pdf-body-img#hazard-identification-and-risk-assessment-the-foundation-of-safe-disposal
https://www.benchchem.com/product/b1363149/docs?utm_src=pdf-body#hazard-identification-and-risk-assessment-the-foundation-of-safe-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to this structured protocol, researchers can ensure that the lifecycle of 3,4-
Dihydro-2-methoxy-4-methyl-2H-pyran is managed safely, responsibly, and in full

compliance with regulatory standards, protecting both laboratory personnel and the wider

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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